Cas no 2826-31-5 (2-[(2-ethoxyphenyl)methylidene]propanedinitrile)

• Product Name: 2-[(2-ethoxyphenyl)methylidene]propanedinitrile
• CAS No: 2826-31-5
• MF: C₁₂H₁₀N₂O
• MW: 198.22060251236
• CID: 257906
• PubChem ID: 300881
• Update Time: 2025-11-01

2-[(2-ethoxyphenyl)methylidene]propanedinitrile Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile,2-[(2-ethoxyphenyl)methylene]-
• 2-[(2-ethoxyphenyl)methylidene]propanedinitrile
• (2-ethoxybenzylidene)malononitrile
• CS-0336048
• NSC176362
• Propanedinitrile, 2-[(2-ethoxyphenyl)methylene]-
• 2826-31-5
• DTXSID60306434
• AKOS002952457
• NSC 176362
• HMS1580A05
• NSC-176362
• F6782-3622
• SCHEMBL21457136
• 2-(2-ethoxybenzylidene)malononitrile

• Inchi： 1S/C12H10N2O/c1-2-15-12-6-4-3-5-11(12)7-10(8-13)9-14/h3-7H,2H2,1H3
• InChI Key： HNJPCUHAXSZEBZ-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=CC=1/C=C(\C#N)/C#N

Computed Properties

• Exact Mass: 198.0794
• Monoisotopic Mass: 198.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 56.8Ų

Experimental Properties

• PSA: 56.81

Additional information on 2-[(2-ethoxyphenyl)methylidene]propanedinitrile

Research Brief on 2-[(2-ethoxyphenyl)methylidene]propanedinitrile (CAS: 2826-31-5) in Chemical Biology and Pharmaceutical Applications

2-[(2-ethoxyphenyl)methylidene]propanedinitrile (CAS: 2826-31-5) is a synthetic organic compound with a unique chemical structure that has garnered significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its dinitrile functional groups and ethoxyphenyl moiety, has shown promising potential in various applications, including drug discovery, material science, and biochemical probes. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its therapeutic applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's inhibitory effects on specific enzymatic pathways involved in inflammatory responses. The study demonstrated that 2-[(2-ethoxyphenyl)methylidene]propanedinitrile acts as a potent inhibitor of cyclooxygenase-2 (COX-2), with an IC50 value of 0.8 μM, suggesting its potential as a lead compound for developing novel anti-inflammatory drugs. The research team employed molecular docking simulations and in vitro assays to validate its binding affinity and selectivity.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, explored the compound's role as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular environments. The researchers synthesized derivatives of 2-[(2-ethoxyphenyl)methylidene]propanedinitrile and evaluated their photophysical properties. The results indicated that the compound exhibits strong fluorescence emission upon interaction with ROS, making it a valuable tool for real-time monitoring of oxidative stress in biological systems.

From a synthetic chemistry perspective, advancements have been made in optimizing the yield and purity of 2-[(2-ethoxyphenyl)methylidene]propanedinitrile. A 2022 paper in Organic Process Research & Development reported a scalable, one-pot synthesis method using microwave-assisted catalysis, achieving a yield of 85% with high enantiomeric purity. This methodological improvement is expected to facilitate large-scale production for further pharmacological and industrial applications.

Despite these promising developments, challenges remain in fully understanding the compound's pharmacokinetics and toxicity profile. Preliminary in vivo studies have shown moderate bioavailability and rapid metabolism, necessitating further structural modifications to enhance its drug-like properties. Ongoing research is also investigating its potential in combination therapies, particularly in oncology, where its ability to modulate specific signaling pathways could complement existing treatments.

In conclusion, 2-[(2-ethoxyphenyl)methylidene]propanedinitrile (CAS: 2826-31-5) represents a versatile compound with multiple applications in chemical biology and pharmaceutical research. Recent studies have highlighted its potential as an enzyme inhibitor, fluorescent probe, and synthetic intermediate. Future research directions should focus on optimizing its pharmacological properties and expanding its therapeutic applications through targeted drug design and formulation strategies.